Cas no 2228218-91-3 (5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol)

• Product Name: 5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol
• CAS No: 2228218-91-3
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 6196085
• PubChem ID: 165971715
• Update Time: 2025-06-09

5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol
• 5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-methoxyphenol
• 2228218-91-3
• EN300-1928865

• Inchi： 1S/C11H13F2NO2/c1-16-9-3-2-7(4-8(9)15)10(6-14)5-11(10,12)13/h2-4,15H,5-6,14H2,1H3
• InChI Key： LGWUQWKWILCEES-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=C(C=1)O)OC)CN)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol

Comprehensive Overview of 5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol (CAS No. 2228218-91-3): Properties, Applications, and Innovations

In the rapidly evolving field of pharmaceutical and agrochemical research, 5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol (CAS No. 2228218-91-3) has emerged as a compound of significant interest. Its unique structural features, including the difluorocyclopropyl moiety and methoxyphenol backbone, contribute to its potential in drug discovery and material science. Researchers are increasingly exploring its applications due to its bioactive properties and molecular stability, making it a focal point in synthetic chemistry.

The compound's aminomethyl group enhances its reactivity, enabling it to serve as a versatile intermediate in the synthesis of complex molecules. Recent studies highlight its role in developing targeted therapies, particularly in addressing oxidative stress-related conditions—a topic gaining traction in health forums and academic circles. With the rise of precision medicine, 5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol is being investigated for its potential to modulate specific biochemical pathways, aligning with the growing demand for personalized healthcare solutions.

From an industrial perspective, the compound's thermal stability and solubility profile make it suitable for formulations requiring controlled release mechanisms. Innovations in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, a priority for modern manufacturers. Questions like "How does difluorocyclopropyl enhance drug bioavailability?" or "What are the latest advances in methoxyphenol derivatives?" frequently appear in search trends, reflecting the compound's relevance.

Beyond pharmaceuticals, CAS No. 2228218-91-3 is being explored in material science for its potential in polymer coatings and adhesives. Its fluorinated cyclopropane structure imparts resistance to degradation, a property highly valued in high-performance materials. As sustainability becomes a global focus, researchers are examining its compatibility with biodegradable matrices, addressing the need for eco-friendly alternatives in industrial applications.

In summary, 5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol represents a convergence of innovation and practicality. Its multifaceted applications—from life sciences to advanced materials—underscore its importance in contemporary research. As scientific inquiries evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.